Cas no 1234383-29-9 (aspergiolide C)

• Product Name: aspergiolide C
• CAS No: 1234383-29-9
• MF: C₂₉H₁₆O₁₀
• MW: 524.431348800659
• CID: 2052152
• PubChem ID: 46846391
• Update Time: 2025-04-21

aspergiolide C Chemical and Physical Properties

Names and Identifiers

• aspergiolide C
• 1234383-29-9
• DTXSID101043884

• Inchi： 1S/C29H16O10/c1-8-3-12(31)18-21-19-20-17(24(18)35)14(33)7-15(34)23(20)29(27(37)22(19)28(38)39-25(8)21)9(2)4-10-5-11(30)6-13(32)16(10)26(29)36/h3-7,30-34H,1-2H3
• InChI Key： XDESJGLHZNPMTI-UHFFFAOYSA-N
• SMILES： O1C(C2C(C3(C(C4C(=CC(=CC=4C=C3C)O)O)=O)C3C(=CC(=C4C(C5=C(C=C(C)C1=C5C=2C=34)O)=O)O)O)=O)=O

Computed Properties

• Exact Mass: 524.07434670g/mol
• Monoisotopic Mass: 524.07434670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 0
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 179Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Prenylated neoflavonoids